Cas no 2484-88-0 (4-(Phenyldiazenyl)benzenesulfonic acid)

• Product Name: 4-(Phenyldiazenyl)benzenesulfonic acid
• CAS No: 2484-88-0
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• CID: 258098
• PubChem ID: 17210
• Update Time: 2025-04-19

4-(Phenyldiazenyl)benzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Phenyldiazenyl)benzenesulfonic acid
• 4-phenyldiazenylbenzenesulfonic acid
• Benzenesulfonic acid,4-(2-phenyldiazenyl)-
• 4-phenylazo-benzenesulfonic acid
• 4-Phenylazo-benzolsulfonsaeure
• 4-Sulfo-azobenzol
• Azobenzene-4-sulfonic acid
• Azobenzene-4-sulphonic acid
• Azobenzol-4-sulfonsaeure
• p-Phenylazobenzosulfonsaeure
• Azobenzene-p-sulfonic acid
• 4-(phenylazo)-benzenesulfonic acid
• 4-(Phenylazo)benzenesulfonic acid
• NSC 1847
• p-(Phenylazo)benzenesulfonic acid
• CCG-37776
• CHEMBL1968381
• NSC-1847
• 4-(2-phenyldiazenyl)-benzenesulfonic acid
• EINECS 219-624-1
• 2484-88-0
• Benzenesulfonic acid, p-(phenylazo)-
• Benzenesulfonic acid, 4-(phenylazo)-
• AKOS016011473
• NCI1847
• CHEMBL1521266
• NCGC00013014-02
• CHEBI:58975
• SMR000528038
• P-PHENYLAZOBENZENESULFONIC ACID
• AMY22704
• p-azobenzenesulfonic acid
• NCGC00013014
• MLS000736488
• CHEMBL1326619
• P-phenylazobenzene sulfonic acid
• DTXSID2062458
• NCI60_001537
• NSC1847
• NCIStruc1_000068
• HMS2813A22
• NCGC00096141-01
• NCIStruc2_000318
• 4-azobenzenesulfonic acid
• p-azobenzene sulfonic acid
• SCHEMBL408153
• Q27126370
• NS00027747
• 4-(2-Phenyldiazenyl)benzenesulfonic acid
• 4-[(E)-phenyldiazenyl]benzenesulfonic acid
• Benzenesulfonic acid, 4-(2-phenyldiazenyl)-

• MDL： MFCD00053620
• Inchi： 1S/C12H10N2O3S/c15-18(16,17)12-8-6-11(7-9-12)14-13-10-4-2-1-3-5-10/h1-9H,(H,15,16,17)/b14-13+
• InChI Key： AJMNDPOSKIBVGX-BUHFOSPRSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 262.04100
• Monoisotopic Mass: 262.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Color/Form: Orange red foliar crystals
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.627
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 87.47000
• LogP: 4.42950
• Solubility: Soluble in hot water, slightly soluble in cold water \ ethanol and ether

4-(Phenyldiazenyl)benzenesulfonic acid Security Information

• Storage Condition：Sealed in dry,2-8°C(BD246267)